(E)-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)pyrazine-2-carboxamide

• IUPAC Name: N-(6-methylsulfonyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)pyrazine-2-carboxamide
• InChI: InChI=1S/C16H12N4O3S2/c1-3-8-20-13-5-4-11(25(2,22)23)9-14(13)24-16(20)19-15(21)12-10-17-6-7-18-12/h1,4-7,9-10H,8H2,2H3
• InChI Key: MPXDCQMLDDEISK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C3=NC=CN=C3)S2)CC#C
• Molecular Formula: C16H12N4O3S2
• Molecular Weight: 372.4 g/mol
• CAS No.: 1173457-81-2

Description

This compound features a benzo[d]thiazole core substituted with a methylsulfonyl group at position 6 and a propargyl (prop-2-yn-1-yl) group at position 2. The (E)-configured hydrazone bridge connects the benzo[d]thiazole moiety to a pyrazine-2-carboxamide group.

Biological Activity

The compound (E)-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)pyrazine-2-carboxamide has garnered interest in various fields of biological research due to its potential pharmacological properties. This article synthesizes current knowledge regarding its biological activity, including antibacterial properties, mechanisms of action, and structure-activity relationships (SAR).

• Molecular Formula : C21H15N3O4S2
• Molecular Weight : 437.5 g/mol
• CAS Number : 1173494-03-5

Antibacterial Activity

Recent studies have highlighted the antibacterial potential of compounds related to benzo[d]thiazole derivatives. For instance, derivatives of benzo[d]thiazole have shown significant activity against various bacterial strains, including Escherichia coli and Staphylococcus aureus.

In Vitro Studies

A study conducted by Chikalia et al. synthesized a library of compounds similar to the target compound, revealing that certain derivatives exhibited promising antibacterial activity at concentrations as low as 1.6 mg/mL against multiple bacterial strains, including Bacillus subtilis and Proteus vulgaris .

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Compound 7	E. coli	1.6 mg/mL
Compound 7	Staphylococcus aureus	1.6 mg/mL
Compound 7	Bacillus subtilis	0.833 mg/mL

The precise mechanism of action for (E)-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)pyrazine-2-carboxamide remains largely unexplored. However, compounds with similar structures are known to interact with bacterial cell membranes or inhibit essential metabolic pathways, leading to cell death . The presence of the methylsulfonyl and propynyl groups may enhance its reactivity and interaction with biological targets.

Structure-Activity Relationship (SAR)

The structural components of (E)-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)pyrazine-2-carboxamide suggest potential for varied biological activities:

• Benzo[d]thiazole Moiety : Known for antimicrobial and anticancer properties.
• Methylsulfonyl Group : Often associated with anti-inflammatory effects.
• Propynyl Substituent : May enhance stability and influence the compound's bioactivity.

Research indicates that modifications to these functional groups can significantly alter the biological activity of similar compounds .

Case Study 1: Antimycobacterial Activity

In a related study, benzo[d]thiazole derivatives were evaluated for their anti-tubercular activity against Mycobacterium tuberculosis. Several compounds demonstrated low MIC values (<10 μM), indicating strong potential as therapeutic agents against tuberculosis . This suggests that compounds structurally related to (E)-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)pyrazine-2-carboxamide could also exhibit similar efficacy.

Case Study 2: Cognitive Implications

Another line of research has focused on the inhibition of serotonin receptors by related compounds, showing promise for treating cognitive impairments associated with diseases like Alzheimer's . The exploration of these pathways could lead to novel therapeutic strategies utilizing derivatives of the target compound.

Scientific Research Applications

Medicinal Chemistry

The compound is part of the carboxamide class, which are known for their diverse biological activities. Research indicates that compounds with similar structural features often exhibit:

• Antimicrobial Activity : Preliminary studies suggest that derivatives of this compound may have efficacy against various bacterial strains, including Staphylococcus aureus and Escherichia coli. This is promising for the development of new antibiotics in an era of increasing antibiotic resistance .
• Anticancer Properties : The presence of the pyrazine and thiazole rings has been linked to anticancer activities. Compounds with these scaffolds have shown potential in inhibiting tumor growth in various cancer cell lines, including breast and ovarian cancers .

Synthesis and Characterization

The synthesis of (E)-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)pyrazine-2-carboxamide involves multiple steps that require precise control over reaction conditions to optimize yield and purity. The following synthesis route can be considered:

• Retrosynthetic Analysis : This method breaks down the target molecule into simpler precursors, facilitating the identification of suitable synthetic pathways.
• Functional Group Manipulation : The compound's functional groups allow it to participate in various chemical reactions, enhancing its pharmacological properties .

Biological Assays and Mechanism of Action

Understanding the mechanism of action is crucial for evaluating the therapeutic potential of this compound. It likely interacts with specific biological targets such as enzymes or receptors involved in disease pathways. For instance:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in cancer cell proliferation or bacterial metabolism.
• Receptor Modulation : It could act as a modulator for receptors that play roles in inflammation or pain pathways.

Case Studies and Research Findings

Several studies have explored the biological activities of compounds similar to (E)-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)pyrazine-2-carboxamide:

Study	Findings
Prabhakar et al. (2024)	Investigated antimicrobial activity against S. aureus and E. coli; compounds showed promising efficacy .
Kuwata et al. (2024)	Reviewed coordination chemistry of pyrazole complexes, highlighting their roles in catalysis and biological interactions .
Castillo et al. (2024)	Analyzed multicomponent reactions leading to biologically active molecules containing pyrazole; emphasized anti-cancer and anti-microbial activities .

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

Structural Analogues with Benzothiazole Scaffolds

Compound A : 4-[bis(prop-2-enyl)sulfamoyl]-N-(6-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide ()

• Structural Differences : Replaces methylsulfonyl with bis(propenyl)sulfamoyl at position 4 and methoxy at position 6; lacks pyrazine carboxamide.
• Functional Implications : The sulfamoyl group may enhance solubility, while the methoxy substituent reduces electron-withdrawing effects compared to methylsulfonyl. The absence of pyrazine limits π-π interactions.
• Synthesis : Likely involves sulfamoylation and hydrazone formation, contrasting with the propargylation and pyrazine coupling steps required for the target compound .

Compound B: (E)-4-(2-Chlorobenzylideneamino)-3-(2-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione ()

• Structural Differences : Replaces benzo[d]thiazole with a triazole-thione core; chlorophenyl groups introduce steric bulk and lipophilicity.
• Functional Implications : The triazole-thione moiety may enhance metal chelation or antioxidant activity, as seen in related compounds (). Hydrogen-bonding networks (N–H···O/S) improve crystallinity but reduce membrane permeability .

Functional Analogues with Pyrazine/Triazole Motifs

Compound C : 2-(5-{6-[5-(Pyrazin-2-yl)-1H-1,2,4-triazol-3-yl]pyridin-2-yl}-1H-1,2,4-triazol-3-yl)pyrazine ()

• Structural Differences : Dual pyrazine-triazole units linked via pyridine; lacks the benzothiazole scaffold.
• Functional Implications : The triazole-pyrazine system facilitates coordination chemistry and may target nucleic acids or metalloenzymes. However, increased rigidity could limit bioavailability compared to the target compound’s flexible hydrazone bridge .

Compound D : N-Ethyl-2,2-dichloro-1-methylcyclopropanecarboxamide-2-(2,6-dichloro-a,a,a-trifluoro-p-tolyl) hydrazone ()

• Structural Differences : Cyclopropane and trifluoromethyl groups dominate; unrelated scaffold but shares hydrazone functionality.
• Functional Implications : Patent data suggest broad modes of action (e.g., acetylcholinesterase inhibition, ion channel modulation), indicating hydrazones as versatile pharmacophores. The target compound’s specificity may differ due to its aromatic heterocycles .

Key Research Findings and Contradictions

• Hydrazone Utility : While hydrazones in Compounds B and D (Evidences 2, 6) show antioxidant and multi-target activities, the target compound’s pyrazine-benzothiazole hybrid may prioritize selectivity over broad-spectrum effects .
• Sulfonyl vs. Sulfamoyl : Compound A’s bis(propenyl)sulfamoyl group () offers better solubility than the target’s methylsulfonyl, but the latter’s electron-withdrawing nature could enhance binding affinity in enzyme pockets .
• Triazole vs. Thiazole : Triazole derivatives (Evidences 2, 4) exhibit metal-binding and antioxidant properties, whereas benzothiazoles are associated with kinase or protease inhibition, highlighting scaffold-dependent activity .